Cas no 2758000-34-7 (4-iodo-1-(propan-2-yl)-1H-1,2,3-triazole)

• Product Name: 4-iodo-1-(propan-2-yl)-1H-1,2,3-triazole
• CAS No: 2758000-34-7
• MF: C₅H₈IN₃
• MW: 237.041592597961
• CID: 5765021
• PubChem ID: 126684262
• Update Time: 2025-05-27

4-iodo-1-(propan-2-yl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• EN300-37299922
• 4-iodo-1-(propan-2-yl)-1H-1,2,3-triazole
• SCHEMBL18626105
• 2758000-34-7

• Inchi： 1S/C5H8IN3/c1-4(2)9-3-5(6)7-8-9/h3-4H,1-2H3
• InChI Key： CLTHJWSYBBIHQZ-UHFFFAOYSA-N
• SMILES： IC1=CN(C(C)C)N=N1

Computed Properties

• Exact Mass: 236.97629g/mol
• Monoisotopic Mass: 236.97629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 96.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 30.7Ų

Additional information on 4-iodo-1-(propan-2-yl)-1H-1,2,3-triazole

Introduction to 4-Iodo-1-(Propan-2-yl)-1H-1,2,3-Triazole (CAS No. 2758000-34-7)

4-Iodo-1-(Propan-2-yl)-1H-1,2,3-triazole (CAS No. 2758000-34-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound is characterized by its unique structure, which combines a triazole ring with an iodo and isopropyl substituent. The triazole moiety is known for its broad range of biological activities, including antifungal, antibacterial, and antiviral properties, making it a valuable scaffold in drug discovery and development.

The synthesis of 4-Iodo-1-(Propan-2-yl)-1H-1,2,3-triazole typically involves the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, a highly efficient and widely used method in click chemistry. This reaction allows for the formation of the triazole ring with high regioselectivity and yield. The presence of the iodo group provides additional reactivity and functionalization options, enabling further derivatization to explore a wide range of biological activities.

Recent studies have highlighted the potential of 4-Iodo-1-(Propan-2-yl)-1H-1,2,3-triazole in various therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry demonstrated that compounds containing the triazole scaffold exhibit potent antifungal activity against Candida species, which are common causes of opportunistic infections. The iodo substituent has been shown to enhance the lipophilicity and cellular uptake of these compounds, thereby improving their efficacy.

In addition to antifungal properties, 4-Iodo-1-(Propan-2-yl)-1H-1,2,3-triazole has also been investigated for its potential as an anticancer agent. A study published in the European Journal of Medicinal Chemistry reported that triazole derivatives with iodo substituents exhibit selective cytotoxicity against various cancer cell lines. The mechanism of action involves the disruption of cellular processes such as DNA replication and protein synthesis, leading to apoptosis.

The versatility of 4-Iodo-1-(Propan-2-yl)-1H-1,2,3-triazole extends beyond its direct biological activities. It serves as a valuable intermediate in the synthesis of more complex molecules. For example, the iodo group can be readily converted into other functional groups through various chemical transformations, such as nucleophilic substitution or coupling reactions. This flexibility makes it an attractive starting material for the development of novel drugs and materials.

In the context of drug discovery, the ability to rapidly synthesize and screen large libraries of compounds is crucial. The ease of synthesis and functionalization of 4-Iodo-1-(Propan-2-yl)-1H-1,2,3-triazole makes it an ideal candidate for high-throughput screening (HTS) campaigns. Researchers can quickly generate diverse sets of derivatives by varying the substituents on the triazole ring or by modifying the iodo group. This approach has led to the identification of several lead compounds with promising pharmacological profiles.

Beyond medicinal applications, 4-Iodo-1-(Propan-2-yl)-1H-1,2,3-triazole has found use in materials science and chemical biology. The triazole ring is known for its excellent thermal stability and mechanical strength, making it suitable for applications in polymer science and nanotechnology. Additionally, the compound's ability to form stable covalent bonds through click chemistry reactions has been exploited in the development of bioconjugates and targeted drug delivery systems.

In conclusion, 4-Iodo-1-(Propan-2-yl)-1H-1,2,3-triazole (CAS No. 2758000-34-7) is a multifaceted compound with significant potential in various scientific disciplines. Its unique structure and reactivity make it a valuable tool for researchers exploring new therapeutic agents and advanced materials. As ongoing research continues to uncover new applications and properties, this compound is likely to play an increasingly important role in future innovations.